molecular formula C14H15NO3 B7650208 3-methyl-N-(2-oxochromen-6-yl)butanamide

3-methyl-N-(2-oxochromen-6-yl)butanamide

Cat. No.: B7650208
M. Wt: 245.27 g/mol
InChI Key: KQAXJGVXWLTMIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-N-(2-oxochromen-6-yl)butanamide is a synthetic amide derivative featuring a chromen-2-one (coumarin) scaffold substituted at the 6-position with a branched alkanamide group. The compound combines the bioactive coumarin core, known for its diverse pharmacological properties (e.g., anticoagulant, anticancer, and antimicrobial activities), with a lipophilic 3-methylbutanamide chain. Synthetic routes for analogous coumarin-based amides typically involve coupling acyl chlorides with amine-functionalized coumarins under Schotten-Baumann conditions or via carbodiimide-mediated reactions .

Properties

IUPAC Name

3-methyl-N-(2-oxochromen-6-yl)butanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15NO3/c1-9(2)7-13(16)15-11-4-5-12-10(8-11)3-6-14(17)18-12/h3-6,8-9H,7H2,1-2H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KQAXJGVXWLTMIG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CC(=O)NC1=CC2=C(C=C1)OC(=O)C=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-N-(2-oxochromen-6-yl)butanamide typically involves the reaction of 3-methylbutanamide with 2-oxochromene-6-carboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

In an industrial setting, the production of 3-methyl-N-(2-oxochromen-6-yl)butanamide may involve large-scale batch reactors where the reactants are combined under controlled temperature and pressure conditions. The use of automated systems for monitoring and controlling the reaction parameters ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-methyl-N-(2-oxochromen-6-yl)butanamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions can convert the carbonyl group to alcohols.

    Substitution: Nucleophilic substitution reactions can occur at the amide nitrogen or the chromenone ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of alcohols.

    Substitution: Formation of substituted amides or chromenone derivatives.

Scientific Research Applications

3-methyl-N-(2-oxochromen-6-yl)butanamide has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-methyl-N-(2-oxochromen-6-yl)butanamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit the growth of certain fungi by interfering with their cell wall synthesis and disrupting their metabolic processes . The exact molecular targets and pathways are still under investigation, but it is believed that the chromenone moiety plays a crucial role in its biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-methyl-N-(2-oxochromen-6-yl)butanamide with three classes of structurally related compounds: (i) sulfonamide-linked alkanamides (), (ii) methyl ester-amino acid derivatives (), and (iii) benzoylamino enoates (). Key comparisons focus on physicochemical properties, synthetic methodologies, and spectroscopic trends.

Structural Analogues: Sulfonamide-Linked Alkanamides ()

Compounds 5a–5d (from ) share an amide bond but differ in their core structure (sulfamoylphenyltetrahydrofuran-2-one vs. coumarin) and acyl chain length.

Compound Core Structure Acyl Chain Yield (%) Melting Point (°C) Molecular Weight (g/mol)
5a (Butyramide) Sulfamoylphenyltetrahydrofuran C₃H₇ 51.0 180–182 326.3
5b (Pentanamide) Sulfamoylphenyltetrahydrofuran C₄H₉ 45.4 174–176 340.3
5c (Hexanamide) Sulfamoylphenyltetrahydrofuran C₅H₁₁ 48.3 142–143 354.4
5d (Heptanamide) Sulfamoylphenyltetrahydrofuran C₆H₁₃ 45.4 143–144 368.4
Target Compound Coumarin-2-one 3-methylbutanamide N/A N/A ~261.3 (estimated)

Key Observations :

  • Melting Points : Longer acyl chains in 5a–5d correlate with lower melting points, suggesting reduced crystallinity due to increased hydrophobic bulk. The target compound’s 3-methylbutanamide chain may similarly lower its melting point compared to shorter-chain coumarin amides.
  • The target compound’s synthesis would likely require optimization to account for steric hindrance from the branched methyl group.
  • Core Structure Impact : The coumarin core in the target compound may confer distinct UV/fluorescence properties compared to the sulfamoylphenyltetrahydrofuran scaffold, which lacks aromatic conjugation .
Methyl Ester-Amino Acid Derivatives ()

The methyl (S)-3,3-dimethyl-2-(methylamino)butanoate hydrochloride from highlights differences between ester and amide functionalities.

  • Functional Groups : The ester group in (δ 3.79 ppm for OCH₃ in $^1$H-NMR) is more electron-withdrawing than the amide in the target compound, affecting reactivity and stability.
  • Solubility : The hydrochloride salt form in enhances water solubility, whereas the target compound’s neutral amide and lipophilic coumarin core may limit aqueous solubility.
  • Synthetic Methods : employs acid-mediated deprotection, whereas the target compound’s synthesis would likely rely on coupling reactions under basic conditions .
Benzoylamino Enoates ()

Methyl 2-benzoylamino-3-arylaminobut-2-enoates () differ in their α,β-unsaturated ester structure and lack the coumarin ring.

  • Reactivity: The enoate system in allows for conjugate addition reactions, unlike the saturated amide bond in the target compound.
  • Spectral Data: The benzoylamino group in results in distinct $^1$H-NMR aromatic signals (δ 7.3–8.1 ppm), whereas the target compound’s coumarin ring would show characteristic deshielded protons (e.g., C3-H near δ 6.5–7.5 ppm) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.